Cas no 4910-04-7 (3-(Tert-Butyl)-4-hydroxybenzonitrile)

3-(Tert-Butyl)-4-hydroxybenzonitrile structure

4910-04-7 structure

Product name:3-(Tert-Butyl)-4-hydroxybenzonitrile

CAS No:4910-04-7

MF:C₁₁H₁₃NO

MW:175.2270

MDL:MFCD16999179

CID:839424

PubChem ID:18454723

3-(Tert-Butyl)-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-TERT-BUTYL-4-HYDROXYBENZONITRILE
- 3-(tert-Butyl)-4-hydroxybenzonitrile
- 2-tert-Butyl-4-cyanophenol
- Benzonitrile, 3-(1,1-dimethylethyl)-4-hydroxy-
- WOQNZPYFQSOAJS-UHFFFAOYSA-N
- MB25599
- FCH1151831
- SY045098
- AM806587
- AX8231664
- Z4791
- ST24022632
- 3-(1,1-dimethylethyl)-4-hydroxybenzonitrile
- 4910-04-7
- 3-tert-Butyl-4-hydroxy-benzonitrile
- CS-0160098
- SCHEMBL5368308
- DB-128111
- DS-17948
- DTXSID80594013
- AKOS015999936
- MFCD16999179
- 3-(Tert-Butyl)-4-hydroxybenzonitrile
- MDL： MFCD16999179
- Inchi： 1S/C11H13NO/c1-11(2,3)9-6-8(7-12)4-5-10(9)13/h4-6,13H,1-3H3
- InChI Key： WOQNZPYFQSOAJS-UHFFFAOYSA-N
- SMILES： O([H])C1C([H])=C([H])C(C#N)=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 44

Experimental Properties

Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.17 g/l) (25 º C),

3-(Tert-Butyl)-4-hydroxybenzonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(Tert-Butyl)-4-hydroxybenzonitrile PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB439803-10g	3-(tert-Butyl)-4-hydroxybenzonitrile; .	4910-04-7		10g	€543.70	2024-08-03
abcr	AB439803-5 g	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7		5g	€473.00	2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T17740-5g	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7	97%	5g	¥3579.0	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1230738-250mg	3-(Tert-butyl)-4-hydroxybenzonitrile	4910-04-7	97%	250mg	￥88.00	2024-05-11
eNovation Chemicals LLC	D695955-5g	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7	97%	5g	$190	2024-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B848119-250mg	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7	98%	250mg	￥286.20	2022-09-29
Fluorochem	216752-1g	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7	95%	1g	￡185.00	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T17740-10g	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7	97%	10g	¥6229.0	2023-09-06
TRC	B810110-100mg	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7		100mg	$ 65.00	2022-06-06
Ambeed	A295533-250mg	3-(tert-Butyl)-4-hydroxybenzonitrile	4910-04-7	97%	250mg	$34.0	2025-02-25

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4. A closer look into deep eutectic solvents: exploring intermolecular interactions using solvatochromic probes

A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
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8. 3D structure aerogels constructed by reduced graphene oxide and hollow TiO2 spheres for efficient visible-light-driven photoreduction of U(vi) in air-equilibrated wastewater†

Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
9. A capacitive DNA sensor for sensitive detection of Escherichia coli O157:H7 in potable water based on the z3276 genetic marker: fabrication and analytical performance†

Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
10. A bromine catalysed dimerisation of α,α′-dihalomonopyrrolo-TTF†

Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112

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